Cas no 1583-89-7 (5-Ethyl-2-fluoroaniline)

• Product Name: 5-Ethyl-2-fluoroaniline
• CAS No: 1583-89-7
• MF: C₈H₁₀FN
• MW: 139.170105457306
• CID: 1036210
• PubChem ID: 10630567
• Update Time: 2025-04-26

5-Ethyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-fluoroaniline
• SB75477
• CJAQFCOXWCJXNE-UHFFFAOYSA-N
• 2-fluoro-5-ethylaniline
• Benzenamine, 5-ethyl-2-fluoro-
• AKOS006338582
• SCHEMBL7203265
• 1583-89-7
• DTXSID20442640
• BAA58389

• Inchi： 1S/C8H10FN/c1-2-6-3-4-7(9)8(10)5-6/h3-5H,2,10H2,1H3
• InChI Key： CJAQFCOXWCJXNE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)CC

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 5-Ethyl-2-fluoroaniline

Introduction to 5-Ethyl-2-fluoroaniline (CAS No. 1583-89-7)

5-Ethyl-2-fluoroaniline, with the chemical formula C₈H₉FN, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1583-89-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both an ethyl group and a fluorine atom on the benzene ring, make it a versatile building block for drug discovery and material science applications.

The< strong>5-Ethyl-2-fluoroaniline molecule exhibits distinct electronic properties due to the electron-withdrawing nature of the fluorine atom and the electron-donating effect of the ethyl group. This balance of electronic effects contributes to its reactivity and makes it a valuable precursor in organic synthesis. Researchers have leveraged these properties to develop novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in fluorinated aromatic amines due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. 5-Ethyl-2-fluoroaniline is no exception, and studies have demonstrated its utility in the development of small-molecule drugs that target various diseases. For instance, fluorinated anilines have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-Ethyl-2-fluoroaniline is its role in medicinal chemistry. The fluorine atom introduces rigidity to the aromatic ring, which can influence binding affinity and selectivity when designing drug candidates. This property has been exploited in the development of antiviral and antibacterial agents, where precise molecular interactions are essential for efficacy. Furthermore, the ethyl group provides additional conformational flexibility, allowing for fine-tuning of pharmacokinetic profiles.

The synthesis of 5-Ethyl-2-fluoroaniline typically involves fluorination reactions on aniline derivatives followed by ethylation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with the growing emphasis on sustainable chemistry, reducing waste and improving atom economy.

Recent research has also highlighted the potential of 5-Ethyl-2-fluoroaniline in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and chemical resistance, making them suitable for use in high-performance polymers and coatings. The incorporation of 5-Ethyl-2-fluoroaniline into these materials can enhance their functional properties, leading to innovative applications in industries ranging from aerospace to electronics.

The pharmacological significance of 5-Ethyl-2-fluoroaniline extends beyond its role as an intermediate. In vitro studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The ability to modulate these targets opens up new avenues for therapeutic intervention. Additionally, computational modeling techniques have been used to predict how modifications to the< strong>5-Ethyl-2-fluoroaniline structure can optimize its biological activity.

The safety profile of 5-Ethyl-2-fluoroaniline is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and maintaining good laboratory practices (GLP). As with any chemical compound used in research or industrial settings, comprehensive toxicological studies are essential before broader application.

In conclusion, 5-Ethyl-2-fluoroaniline, identified by its CAS number 1583-89-7, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its fluorinated aromatic core contributes to enhanced stability and bioavailability. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry.